3,4-dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide

• IUPAC Name: 3,4-dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide
• InChI: InChI=1S/C7H8N2O3S/c10-13(11)6-2-1-3-8-7(6)12-5-4-9-13/h1-3,9H,4-5H2
• InChI Key: XZTUOIYWSDYAMK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC=N2)S(=O)(=O)N1
• Molecular Formula: C7H8N2O3S
• Molecular Weight: 200.22 g/mol

Description

Molecular Structure Analysis

The molecular formula of 3,4-dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide is C7H8N2O3S. The molecular weight is 200.21.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3,4-dihydro-2H-pyrido[2,3-b][1,4,5]oxathiazepine 1,1-dioxide include a molecular weight of 200.21. Other properties such as density, melting point, and boiling point are provided by Chemsrc.

Scientific Research Applications

Heterocyclic Compounds and Synthesis

Heterocyclic compounds with seven-membered rings, including those with oxygen and nitrogen such as oxazepines and thiazepines, are of interest due to their roles as intermediates in the asymmetric synthesis of α-amino acids. The synthesis processes involve reactions with amidines, guanidine, or S-alkylisothioureas, highlighting the chemical diversity and synthetic accessibility of these compounds (Gagan, 1980).

Structural Elucidation Under Stress Conditions

The stability and degradation of heterocyclic compounds under various stress conditions, such as thermal and oxidative environments, have been studied to understand their structural integrity. This research is critical for assessing the shelf life and suitability of these compounds for further development. For instance, the degradation products of a benzopyridooxathiazepine derivative were analyzed, providing insights into the stability of the oxathiazepine ring (Lecoeur et al., 2012).

Applications in Biological Studies

Research into compounds with benzothiadiazepine and oxathiazepine moieties has indicated their potential in biological applications. Some compounds exhibit promising in vitro activity, suggesting their utility in pharmaceutical research and development. The pharmacological profiling of these compounds, including their cytotoxic properties and mechanism of action, such as inhibition of tubulin polymerization, underscores their potential as therapeutic agents (Gallet et al., 2009).